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Compound of Interest

Compound Name: 3-Nitrosalicylic Acid Sodium Salt

Cat. No.: B576111

An In-depth Technical Guide to 3-Nitrosalicylic Acid Sodium Salt A Senior Application
Scientist's Reference for Researchers and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Nitrosalicylic Acid and its sodium
salt, with a primary focus on its molecular weight and physicochemical properties. Designed for
researchers, scientists, and professionals in drug development, this document delves into the
synthesis, characterization, applications, and safety considerations associated with this
compound. By synthesizing technical data with practical insights, this guide serves as an
authoritative resource, explaining the causality behind experimental choices and grounding all
claims in verifiable, cited literature. The significance of converting the parent acid to its sodium
salt form is explored within the context of pharmaceutical development, highlighting the
strategic advantages in modifying a compound's properties to enhance its therapeutic potential.

Introduction

3-Nitrosalicylic acid (2-Hydroxy-3-nitrobenzoic acid) is an important chemical intermediate
derived from the nitration of salicylic acid.[1] While the parent acid has its own ultility,
particularly in dye chemistry, its properties can be strategically modified for broader applications
through the formation of salts.[1][2] The sodium salt of 3-Nitrosalicylic Acid is of particular
interest in the pharmaceutical and chemical research sectors.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b576111?utm_src=pdf-interest
https://www.benchchem.com/product/b576111?utm_src=pdf-body
https://www.drugfuture.com/chemdata/3-Nitrosalicylic-Acid.html
https://www.drugfuture.com/chemdata/3-Nitrosalicylic-Acid.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9207404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The process of converting an Active Pharmaceutical Ingredient (API) into a salt is a
cornerstone of drug development, with an estimated 50% of all drugs administered as salts.[3]
[4] This conversion is not merely a chemical formality; it is a critical strategy to overcome
suboptimal physicochemical or biopharmaceutical properties of the parent molecule, such as
poor solubility, stability, or bioavailability.[3][4] This guide will provide the core technical data for
3-Nitrosalicylic Acid Sodium Salt and contextualize its relevance within the broader
principles of pharmaceutical salt selection.

Core Physicochemical Properties

A precise understanding of a compound's physicochemical properties is fundamental to its
application in any scientific endeavor. The molecular weight, in particular, is a critical parameter
for stoichiometric calculations in synthesis, formulation, and analytical testing.

Molecular Formula and Weight

The molecular weight of the compound varies depending on whether it is in its acidic, salt, or
hydrated form. It is crucial to use the correct value corresponding to the specific form of the
material being used.

Molar Mass ( g/mol
Compound Form Molecular Formula ) Source(s)

3-Nitrosalicylic Acid

] C7HaNNaOs 205.10
Sodium Salt
3-Nitrosalicylic Acid
C7HsNOs 183.12 [1][5]16]
(Anhydrous)
3-Nitrosalicylic Acid
C7H7NOs 201.13 [7]

Monohydrate

Additional Physicochemical Data

The following table summarizes other key properties of the parent acid, 3-Nitrosalicylic Acid,
which inform the handling, storage, and application of both the acid and its corresponding
sodium salt.
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Property Value Source(s)
Appearance Yellow crystalline solid [1][6]

CAS Number 85-38-1 [1][8][5]
Melting Point 142-147 °C [8]

Slightly soluble in water; freely
Solubility soluble in alcohol, benzene, [1]

chloroform, ether.

Density 1.63 g/cm3 [6]

Synthesis and Manufacturing

The production of 3-Nitrosalicylic Acid Sodium Salt is a two-stage process: first, the
synthesis of the parent acid, and second, its conversion to the sodium salt. The regioselectivity
of the initial nitration step is a critical challenge that dictates the purity of the final product.

Synthesis of 3-Nitrosalicylic Acid

The primary method for synthesizing 3-Nitrosalicylic Acid is the direct nitration of salicylic acid.
This reaction is notoriously difficult to control, as it typically yields a mixture of 3-nitro and 5-
nitro isomers.[1][9] The reaction conditions, particularly temperature and the choice of nitrating
agent, are paramount to maximizing the yield of the desired 3-nitro isomer.

Expert Insight: The nitration of salicylic acid is a highly exothermic reaction. Failure to maintain
strict temperature control (e.g., below 15°C) can lead to the formation of undesired byproducts,
including dinitrated compounds and even potentially explosive picric acid.[10][11] This
necessitates the use of ice baths and slow, controlled addition of reagents.

The following diagram illustrates a typical workflow for the synthesis and purification of 3-
Nitrosalicylic Acid.
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Caption: Experimental workflow for the synthesis and purification of 3-Nitrosalicylic Acid.
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Experimental Protocol: Synthesis of 3-Nitrosalicylic Acid (This protocol is a synthesis of
established methods and should be performed with appropriate safety precautions by trained
personnel.)[12][13]

Preparation: In a flask equipped with a magnetic stirrer and placed in an ice-salt bath, slowly
add 100 g of salicylic acid to 1200 mL of sulfuric acid (d=1.52 g/mL), ensuring the
temperature is maintained between 10-15°C.[13]

Nitration: To this mixture, slowly add 130 g of sodium nitrite dissolved in 150 mL of water.
The rate of addition must be carefully controlled to keep the temperature within the 10-15°C
range.[13]

Reaction: Continue stirring the mixture for 4 hours at 10-15°C.

Warming: After 4 hours, warm the mixture to 50°C and hold until the evolution of nitrous
fumes ceases.[13] This step helps to drive the reaction to completion.

Crystallization: Cool the reaction mixture. The product, 3-Nitrosalicylic Acid, will crystallize
out of the solution.

Purification: Filter the crude product, wash thoroughly with cold water, and recrystallize from
hot water to yield purified needles of 3-Nitrosalicylic Acid.[13]

Formation of 3-Nitrosalicylic Acid Sodium Salt

The conversion of the parent acid to its sodium salt is a straightforward acid-base
neutralization. This process is typically high-yielding and serves to improve the aqueous
solubility of the compound.

Experimental Protocol: Salt Formation

» Dissolution: Dissolve a known molar quantity of purified 3-Nitrosalicylic Acid in a suitable
solvent, such as ethanol.

e Neutralization: Add one molar equivalent of sodium hydroxide (or another suitable sodium
base like sodium bicarbonate) dissolved in water, dropwise, while stirring.
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« |solation: The sodium salt will precipitate out of the solution. The product can be isolated by
filtration or by removing the solvent under reduced pressure.

» Drying: Dry the resulting solid in a vacuum oven to remove any residual solvent.

Analytical Characterization

To ensure the identity, purity, and quality of the synthesized material, a suite of analytical
techniques must be employed.

o High-Performance Liquid Chromatography (HPLC): This is the gold standard for determining
the purity of the final product and quantifying the ratio of 3-nitro to 5-nitro isomers.[8] A purity
of 298.0% is a common commercial standard.[8]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are used to
confirm the chemical structure of the compound, ensuring the nitro group is in the correct
position on the aromatic ring.[14]

« Infrared (IR) Spectroscopy: IR spectroscopy helps to identify the key functional groups
present in the molecule, such as the hydroxyl (-OH), carboxylic acid (-COOH), and nitro (-
NO2) groups.

e Mass Spectrometry (MS): This technique confirms the molecular weight of the compound.
[14]

Applications in Research and Drug Development

The utility of 3-Nitrosalicylic Acid Sodium Salt extends from its role as a chemical
intermediate to its potential in pharmaceutical formulations.

Rationale for Pharmaceutical Salt Selection

The decision to develop a salt form of a drug is driven by the need to optimize its properties for
therapeutic use. The parent 3-Nitrosalicylic Acid, being an organic acid, has limited aqueous
solubility.[1] Converting it to the sodium salt dramatically increases its polarity and,
consequently, its solubility in water. This is a critical consideration for many drug delivery
routes.
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The diagram below illustrates the key objectives and benefits of pharmaceutical salt formation.
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Caption: Rationale for converting an API into a salt form in drug development.
This strategic modification can lead to:

* Improved Bioavailability: Higher solubility often leads to a faster dissolution rate in the
gastrointestinal tract, which can significantly improve the rate and extent of drug absorption.
[15]

e Enhanced Stability: Certain salt forms can be more crystalline and less hygroscopic than the
parent drug, leading to better chemical and physical stability during storage.

» Simplified Formulation: A highly soluble salt form is often easier to formulate into various
dosage forms, especially agueous solutions for injection.

Other Applications
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Beyond pharmaceuticals, 3-Nitrosalicylic Acid and its derivatives are used as:

» Corrosion Inhibitors: It can be used as a supporting electrolyte for the electrodeposition of

protective polymer films on metals.[2]

o Chelating Agents: It can act as a ligand to form complexes with metal ions like iron and

aluminum.[2]

Safety and Handling

3-Nitrosalicylic Acid is classified as an irritant. All handling should be performed in accordance
with the Safety Data Sheet (SDS) and good laboratory practices.[5][16]

Precautionary

Hazard Class GHS Classification Source(s)
Statements
) o H315: Causes skin P264, P280,
Skin Irritation S [51[17]
irritation P302+P352
o H319: Causes serious  P280,
Eye Irritation S [5][17]
eye irritation P305+P351+P338
i o H335: May cause P261, P271,
Respiratory Irritation ) o [51[17]
respiratory irritation P304+P340

Personal Protective Equipment (PPE):

e Engineering Controls: Use in a well-ventilated area, preferably a fume hood.

o Eye/Face Protection: Wear safety glasses with side shields or goggles.

» Skin Protection: Handle with impervious gloves (e.g., nitrile). Wear a lab coat.

o Respiratory Protection: If dust is generated, use an approved N95 (US) or equivalent dust

mask.[16]

Conclusion
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3-Nitrosalicylic Acid Sodium Salt is a compound whose value is understood through both its
intrinsic chemical properties and the strategic advantages conferred by its salt form. With a
molecular weight of 205.10 g/mol , it stands as a chemically modified version of its parent acid,
engineered for enhanced utility, particularly in applications requiring high aqueous solubility. For
researchers and drug developers, a thorough understanding of its synthesis, characterization,
and the rationale behind its use is essential for leveraging its full potential in creating safer,
more effective chemical and pharmaceutical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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